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Compound of Interest

Compound Name: 2B-(SP)

Cat. No.: B1143229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[2B-(SP)] is a selective phosphopeptide substrate for the enzyme Glycogen Synthase Kinase-3

(GSK-3).[1] Derived from the phosphorylation site of the translation initiation factor eIF2B, this

peptide is a valuable tool for studying GSK-3 activity in various cellular processes. GSK-3 is a

key enzyme implicated in numerous signaling pathways, including those involved in metabolic

regulation, neuronal development, and apoptosis. Understanding its activity is crucial for

research in diabetes, neurodegenerative diseases, and cancer. This document provides

detailed protocols for the preparation of stock solutions of [2B-(SP)] for use in research and

drug development applications.

Physicochemical Data
A summary of the key quantitative data for [2B-(SP)] is presented in the table below for easy

reference.
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Property Value Reference

CAS Number 186901-17-7 [1]

Molecular Formula C71H123N26O29P [1]

Molecular Weight 1835.88 g/mol [1]

Peptide Sequence RRAAEELDSRAGS(p)PQL

Solubility Soluble to 1 mg/mL in water [1]

Appearance White lyophilized solid [1]

Storage Conditions Desiccate at -20°C [1]

Experimental Protocols
This protocol describes the preparation of a 1 mg/mL stock solution of [2B-(SP)] in water.

Materials:

[2B-(SP)] (lyophilized solid)

Nuclease-free water (e.g., Milli-Q or equivalent)

Sterile, low-adhesion microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized [2B-(SP)] to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

product.

Reconstitution: Briefly centrifuge the vial to ensure the entire lyophilized pellet is at the

bottom.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://prescission.com/index.php?g=Wap&m=Article&a=detail&id=10790
https://www.benchchem.com/product/b1143229?utm_src=pdf-body
https://www.benchchem.com/product/b1143229?utm_src=pdf-body
https://www.benchchem.com/product/b1143229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Carefully add the appropriate volume of nuclease-free water to the vial to

achieve a final concentration of 1 mg/mL. For example, to a 1 mg vial, add 1 mL of water.

Vortexing: Gently vortex the solution for 10-15 seconds to ensure the peptide is completely

dissolved. Visually inspect the solution to confirm there are no particulates.

Aliquoting: For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes in sterile, low-adhesion

microcentrifuge tubes.

Storage: Store the aliquots at -20°C. For long-term storage, -80°C is recommended.

To prepare a stock solution with a specific molarity, use the following formula:

Volume of Solvent (L) = Mass of [2B-(SP)] (g) / (Desired Molarity (mol/L) x Molecular Weight (

g/mol ))

Molecular Weight of [2B-(SP)]: 1835.88 g/mol

Example: Preparation of a 1 mM Stock Solution

Weigh out 1 mg (0.001 g) of [2B-(SP)].

Calculate the required volume of solvent: Volume (L) = 0.001 g / (0.001 mol/L * 1835.88

g/mol ) = 0.000544 L = 544 µL

Dissolve 1 mg of [2B-(SP)] in 544 µL of nuclease-free water to obtain a 1 mM stock solution.

Visualizations
The following diagram illustrates the key steps in preparing a stock solution of [2B-(SP)].
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Stock Solution Preparation Workflow

Start: Obtain Lyophilized [2B-(SP)]

Equilibrate vial to Room Temperature

Briefly centrifuge vial

Add Nuclease-Free Water

Gently vortex to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Workflow for preparing [2B-(SP)] stock solutions.
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GSK-3 is a constitutively active kinase that is regulated by inhibitory phosphorylation. The

diagram below shows a simplified representation of its regulation within a generic signaling

pathway.

Simplified GSK-3 Signaling
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Caption: Simplified GSK-3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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